Cas no 2351976-98-0 (Methyl 2-amino-3-[2-fluoro-3-(trifluoromethyl)phenyl]propanoate)

• Product Name: Methyl 2-amino-3-[2-fluoro-3-(trifluoromethyl)phenyl]propanoate
• CAS No: 2351976-98-0
• MF: C₁₁H₁₁F₄NO₂
• MW: 265.204157114029
• CID: 5804787
• PubChem ID: 165670523
• Update Time: 2025-06-14

Methyl 2-amino-3-[2-fluoro-3-(trifluoromethyl)phenyl]propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-[2-fluoro-3-(trifluoromethyl)phenyl]propanoate
• EN300-7438219
• 2351976-98-0
• Methyl 2-amino-3-[2-fluoro-3-(trifluoromethyl)phenyl]propanoate

• Inchi： 1S/C11H11F4NO2/c1-18-10(17)8(16)5-6-3-2-4-7(9(6)12)11(13,14)15/h2-4,8H,5,16H2,1H3
• InChI Key： ZAKAQKJFRMDJLG-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1CC(C(=O)OC)N

Computed Properties

• Exact Mass: 265.07259124g/mol
• Monoisotopic Mass: 265.07259124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 2-amino-3-[2-fluoro-3-(trifluoromethyl)phenyl]propanoate

Comprehensive Overview of Methyl 2-amino-3-[2-fluoro-3-(trifluoromethyl)phenyl]propanoate (CAS No. 2351976-98-0)

Methyl 2-amino-3-[2-fluoro-3-(trifluoromethyl)phenyl]propanoate is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a fluoro and trifluoromethyl substitution on the phenyl ring, makes it a valuable intermediate for synthesizing bioactive molecules. The compound's CAS No. 2351976-98-0 ensures precise identification in scientific databases, catering to researchers seeking high-purity reagents for drug discovery and material science.

In recent years, the demand for fluorinated compounds like Methyl 2-amino-3-[2-fluoro-3-(trifluoromethyl)phenyl]propanoate has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing interest in AI-driven drug design and green chemistry, where computational tools optimize molecular properties. Researchers frequently search for "fluorinated amino acid derivatives" or "trifluoromethylphenyl applications," reflecting the compound's relevance in cutting-edge studies.

The synthesis of Methyl 2-amino-3-[2-fluoro-3-(trifluoromethyl)phenyl]propanoate involves multi-step organic reactions, including esterification and selective fluorination. Its methyl ester group offers versatility for further derivatization, a feature highlighted in patents targeting kinase inhibitors and antiviral agents. SEO-optimized queries such as "CAS 2351976-98-0 supplier" or "fluoro-phenylpropanoate synthesis" underscore its commercial and academic value.

From an analytical perspective, this compound exhibits distinct NMR and HPLC profiles, critical for quality control. Laboratories prioritize "HPLC methods for fluorinated compounds" or "NMR characterization of amino acid esters," emphasizing the need for robust protocols. The trifluoromethyl moiety's electron-withdrawing nature also makes it a candidate for PET imaging probes, a hotspot in diagnostic research.

Environmental and regulatory considerations further drive interest in Methyl 2-amino-3-[2-fluoro-3-(trifluoromethyl)phenyl]propanoate. Its low ecotoxicity profile aligns with sustainable chemistry trends, addressing queries like "biodegradable fluorinated intermediates." As industries shift toward REACH compliance, this compound's safety data sheets (SDS) are frequently accessed, reinforcing its role in responsible innovation.

In conclusion, Methyl 2-amino-3-[2-fluoro-3-(trifluoromethyl)phenyl]propanoate (CAS No. 2351976-98-0) bridges multiple scientific disciplines, from medicinal chemistry to environmental science. Its keyword-rich profile—including "fluoro-trifluoromethyl phenyl derivatives" and "amino acid ester applications"—ensures high visibility in academic and industrial searches, solidifying its position as a cornerstone in modern synthetic chemistry.